Cas no 1946823-28-4 (3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine)
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine
- 3-(Difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine (hydrochloride)
- EN300-7353896
- Z2737407775
- AKOS032958728
- 3-(difluoromethyl)-1,5-dimethyl-pyrazol-4-amine;hydrochloride
- 3-(Difluoromethyl)-1,5-dimethylpyrazol-4-amine;hydrochloride
- 1946823-28-4
- 3-(difluoromethyl)-1,5-dimethyl-1h-pyrazol-4-amine hydrochloride
-
- Inchi: 1S/C6H9F2N3.ClH/c1-3-4(9)5(6(7)8)10-11(3)2;/h6H,9H2,1-2H3;1H
- InChI Key: LBHKXVTXCVKCDI-UHFFFAOYSA-N
- SMILES: C(C1=NN(C)C(C)=C1N)(F)F.Cl
Computed Properties
- Exact Mass: 197.0531313g/mol
- Monoisotopic Mass: 197.0531313g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7353896-0.05g |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine hydrochloride |
1946823-28-4 | 95% | 0.05g |
$218.0 | 2023-07-10 | |
| Enamine | EN300-7353896-0.1g |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine hydrochloride |
1946823-28-4 | 95% | 0.1g |
$326.0 | 2023-07-10 | |
| Enamine | EN300-7353896-0.25g |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine hydrochloride |
1946823-28-4 | 95% | 0.25g |
$466.0 | 2023-07-10 | |
| Enamine | EN300-7353896-0.5g |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine hydrochloride |
1946823-28-4 | 95% | 0.5g |
$735.0 | 2023-07-10 | |
| Enamine | EN300-7353896-1.0g |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine hydrochloride |
1946823-28-4 | 95% | 1.0g |
$943.0 | 2023-07-10 | |
| Enamine | EN300-7353896-2.5g |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine hydrochloride |
1946823-28-4 | 95% | 2.5g |
$1848.0 | 2023-07-10 | |
| Enamine | EN300-7353896-5.0g |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine hydrochloride |
1946823-28-4 | 95% | 5.0g |
$2732.0 | 2023-07-10 | |
| Enamine | EN300-7353896-10.0g |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine hydrochloride |
1946823-28-4 | 95% | 10.0g |
$4052.0 | 2023-07-10 | |
| 1PlusChem | 1P01KU9H-50mg |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine |
1946823-28-4 | 95% | 50mg |
$322.00 | 2024-06-17 | |
| 1PlusChem | 1P01KU9H-100mg |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine |
1946823-28-4 | 95% | 100mg |
$465.00 | 2024-06-17 |
3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine
3-(Difluoromethyl)-1,5-Dimethyl-1H-Pyrazol-4-Amine: A Comprehensive Overview
3-(Difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine, also known by its CAS registry number CAS No. 1946823-28-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of a difluoromethyl group at the 3-position and methyl groups at the 1 and 5 positions makes this compound unique in terms of its structure and potential applications.
The synthesis of 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine involves a series of carefully designed chemical reactions. Typically, the synthesis begins with the preparation of a suitable precursor, such as a substituted pyrazole derivative. The introduction of the difluoromethyl group is often achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. The methyl groups at positions 1 and 5 are introduced to enhance the stability and solubility of the compound, which are critical properties for its potential use in drug development.
Recent studies have highlighted the potential of 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine as a lead compound in the development of new therapeutic agents. Its structure provides a platform for further functionalization, allowing researchers to explore its activity against various biological targets. For instance, this compound has shown promise as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders.
In addition to its pharmacological applications, 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine has also been studied for its electronic properties. The presence of electron-withdrawing groups like the difluoromethyl group can influence the electronic characteristics of the molecule, making it suitable for applications in materials science. For example, this compound could be used as a building block in the synthesis of advanced materials for electronic devices.
The structural uniqueness of CAS No. 1946823-28-4 also makes it an interesting subject for computational chemistry studies. Researchers have employed quantum mechanical methods to investigate its electronic structure and reactivity. These studies have provided valuable insights into the molecule's behavior under different conditions, which can guide further experimental work.
In terms of environmental impact, preliminary assessments suggest that 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine has a relatively low toxicity profile. However, further studies are needed to fully understand its environmental fate and potential risks. Regulatory agencies may require additional data before this compound can be widely used in commercial applications.
The development of efficient synthetic routes for CAS No. 1946823-28-4 remains an active area of research. Scientists are exploring new methodologies that can improve yields, reduce costs, and minimize waste in the production process. Green chemistry principles are increasingly being incorporated into these efforts to ensure sustainability.
In conclusion, 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine, or CAS No. 1946823-28-4, is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in various scientific disciplines.
1946823-28-4 (3-(difluoromethyl)-1,5-dimethyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)